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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986

Essential Safety and Handling Guide for (R)-
Lansoprazole-d4

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling (R)-Lansoprazole-d4. Given that a
comprehensive Safety Data Sheet (SDS) for the deuterated variant is not always available, the
safety protocols for the parent compound, Lansoprazole, are considered the primary reference.
(R)-Lansoprazole-d4 should be handled as a potent pharmaceutical compound.

Hazard Identification and Classification

(R)-Lansoprazole-d4 is classified under the Globally Harmonized System (GHS) with the
following hazards:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

The signal word for this compound is Warning.[1] It is crucial to avoid breathing dust, fumes, or
vapors and to wash hands and any exposed skin thoroughly after handling.[2][3][4]
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Quantitative Safety Data

While specific toxicity data for (R)-Lansoprazole-d4 is limited, the data for Lansoprazole

provides a strong basis for risk assessment.

Metric Value Species Route Reference
Acute Toxicity
>5,000 mg/kg Rat Oral [5][6]
(LD50)
Acute Toxicity
>5,000 mg/kg Mouse Oral [5]
(LD50)
Acute Toxicity
>5,000 mg/kg Rat Subcutaneous
(LD50)
Acute Toxicity )
>5 g/kg Mouse Intraperitoneal
(LD50)
_ OEB 3 (0.01-0.1
Occupational
mg/m3) (8 hours N/A N/A [3]
Exposure

ref)

OEB: Occupational Exposure Band

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. Site-specific risk

assessments should be conducted to ensure the highest level of safety.
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Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Safety goggles with side-
shields.[7]

To protect against splashes
and airborne particles that can

cause serious eye irritation.[8]

Skin Protection

Impervious clothing and
chemical-resistant gloves (e.g.,

nitrile, PVC, neoprene).[7]

To prevent skin contact which
can cause irritation.[8]
Contaminated work clothing

should not be allowed out of

the workplace.[3]

To avoid inhalation of dust or

) ] aerosols which may cause
Use in a well-ventilated area. A ) o
) ) ) respiratory tract irritation.[8]
) ) suitable respirator or handling
Respiratory Protection o _ , For potent compounds,
within a chemical fume hood is ) o
powered air-purifying
recommended.[9][8] )
respirators (PAPRs) may be

necessary.

Engineering Controls: Accessible safety showers and eyewash stations are essential in the
immediate vicinity of any potential exposure.[3][9] Whenever possible, handle (R)-
Lansoprazole-d4 in a contained environment such as a glovebox or a chemical fume hood to
minimize the risk of inhalation and contamination.[8]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is critical for user safety and compound integrity.

Handling Procedures

o Preparation: Before handling, read and understand the Safety Data Sheet. Ensure all
recommended PPE is available and in good condition. Confirm that safety showers and
eyewash stations are accessible and functional.[8]

» Containment: Handle the compound in a designated area, preferably within a chemical fume
hood or a ventilated balance enclosure, especially when weighing and transferring the solid
material to avoid dust generation.[8]
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» Weighing and Transfer: Use appropriate tools and techniques to minimize the creation of
dust.

e Solution Preparation: When preparing solutions, slowly add the solid (R)-Lansoprazole-d4
to the solvent to prevent splashing.

e Hygiene: Wash hands, forearms, and face thoroughly after handling the compound, before
eating, drinking, or smoking, and when leaving the work area.[3]

Storage Conditions

o Short-Term Storage: Store at room temperature in a dry, well-ventilated place.[3][10]
e Long-Term Storage: For long-term stability, it is recommended to store at -20°C.[9]
o Container: Keep the container tightly sealed to protect from moisture and light.[3][10]

e Incompatibilities: Store away from strong acids, strong bases, and strong oxidizing agents.[3]
[11]

Disposal Plan

All waste containing (R)-Lansoprazole-d4 must be treated as hazardous chemical waste and
disposed of in accordance with all applicable federal, state, and local regulations.[9][8]

Disposal Steps

o Segregation: Collect all waste materials, including empty containers, contaminated PPE, and
unused compounds, in a designated and clearly labeled hazardous waste container.

o Containerization: Ensure the waste container is properly sealed and stored in a secure area
away from incompatible materials.

» Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company. Do not dispose of this chemical into drains or the general trash.[9]

o Decontamination: Decontaminate surfaces and equipment by scrubbing with a suitable
solvent like alcohol.[9]
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For small quantities of unused medicine in a non-laboratory setting, follow FDA guidelines:

» Mix the medicine with an unappealing substance like dirt or used coffee grounds (do not
crush tablets or capsules).[12]

« Place the mixture in a sealed container, such as a plastic bag.[12]
» Dispose of the sealed container in the household trash.[12]

Workflow and Process Diagrams
Chemical Spill Response Workflow

The following diagram outlines the procedural steps for safely managing a spill of (R)-
Lansoprazole-d4.
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Chemical Spill Response Workflow

Evacuate Immediate Area
Alert Others

l

Assess the Spill
(Size & Hazard)

Don Full PPE
(Gloves, Goggles, Respirator, Gown)

Contain the Spill
(Use absorbents for liquids,
cover powders with damp cloth)

Clean Up Spill
(Collect material with non-sparking tools)

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(Collect all materials in a sealed
hazardous waste container)

Report the Incident
(Follow institutional protocol)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of (R)-Lansoprazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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